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Compound of Interest

Compound Name: YLIU-4-105-1

Cat. No.: B15612523 Get Quote

Disclaimer: The compound YLIU-4-105-1 is a novel type II JAK2 inhibitor for which no public

data on its environmental fate or ecotoxicological effects currently exists. This document

presents a representative technical guide and hypothetical environmental impact assessment

(EIA) for a compound with the known physicochemical properties of YLIU-4-105-1. The

quantitative data herein is illustrative and based on standardized testing protocols to provide a

framework for researchers, scientists, and drug development professionals.

Introduction
The introduction of new active pharmaceutical ingredients (APIs) into the market necessitates a

thorough evaluation of their potential environmental impact. YLIU-4-105-1, a novel type II JAK2

inhibitor, is a complex organic molecule intended for therapeutic use.[1] Its lifecycle, from

synthesis to patient use and eventual disposal, may lead to its introduction into the

environment. This guide outlines a comprehensive environmental impact assessment based on

internationally accepted guidelines from the Organisation for Economic Co-operation and

Development (OECD) and the Environmental Protection Agency (EPA). The assessment

framework involves a tiered approach, beginning with an analysis of the compound's

physicochemical properties and its fate in the environment (persistence and degradation), and

culminating in an evaluation of its effects on aquatic organisms (ecotoxicity).

Physicochemical Properties and Environmental Fate
The environmental behavior of a compound is largely dictated by its physicochemical

properties. These properties influence its distribution in soil, water, and air, as well as its
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potential for bioaccumulation.

Data Summary
The known and estimated physicochemical properties for YLIU-4-105-1 are summarized below.

This data forms the basis for predicting its environmental distribution and persistence.

Property Value Method/Reference

Identifier

IUPAC Name

3-(2-

(cyclopropanecarboxamido)imi

dazo[1,2-b]pyridazin-6-yl)-N-

(3-((4-ethylpiperazin-1-

yl)methyl)-5-

(trifluoromethyl)phenyl)-4-

methylbenzamide

PubChem CID: 153583901[2]

CAS Number 2417685-83-5 ChemicalBook[3]

Molecular Formula C32H34F3N7O2 Probechem[1]

Molecular Weight 605.67 g/mol Probechem[1]

Physicochemical Data

Water Solubility < 1 mg/L (Estimated) Illustrative Data

Log P (Octanol-Water Partition

Coefficient)
4.5 (Estimated)

Illustrative Data based on

structure

Vapor Pressure 1.2 x 10⁻¹² Pa (Estimated) Illustrative Data

pKa (Acid Dissociation

Constant)

Basic pKa: 8.2 (piperazine

nitrogen) (Estimated)
Illustrative Data

Environmental Degradation
Degradation studies are critical for determining the persistence of YLIU-4-105-1 in the

environment. Both abiotic (photolysis, hydrolysis) and biotic (biodegradation) pathways are

considered.
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Test Type Guideline Result Classification

Abiotic Degradation

Hydrolysis OECD 111
Half-life > 1 year at pH

4, 7, 9
Stable

Photolysis (Aqueous) OECD 316 Half-life = 35 days
Slowly

photodegradable

Biotic Degradation

Ready

Biodegradability
OECD 301F

8% degradation after

28 days

Not readily

biodegradable

Inherent

Biodegradability
OECD 302B

45% degradation after

28 days

Not inherently

biodegradable

Ecotoxicological Assessment
Ecotoxicity studies evaluate the potential for YLIU-4-105-1 to cause harm to aquatic organisms.

A base set of tests on algae, invertebrates (daphnids), and fish is standard.

Test Organism Endpoint Guideline Result (mg/L)
Toxicity
Classification

Raphidocelis

subcapitata

(Green Algae)

72h EC₅₀

(Growth

Inhibition)

OECD 201 2.5 Toxic to algae

Daphnia magna

(Water Flea)

48h EC₅₀

(Immobilization)
OECD 202 15.0

Harmful to

daphnids

Danio rerio

(Zebrafish)

96h LC₅₀

(Mortality)
OECD 203 8.0 Toxic to fish

Pimephales

promelas

(Fathead

Minnow)

21d NOEC

(Reproduction)
OECD 210 0.1

Very toxic

(chronic)
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EC₅₀: The concentration causing an effect in 50% of the test population. LC₅₀: The

concentration causing mortality in 50% of the test population. NOEC: No Observed Effect

Concentration.

Experimental Protocols
Detailed methodologies are crucial for the reproducibility and validation of environmental

impact data. The following protocols are based on standard OECD guidelines.

Ready Biodegradability - OECD 301F (Manometric
Respirometry Test)

Objective: To assess the potential for YLIU-4-105-1 to be rapidly biodegraded by

microorganisms under aerobic conditions.[4][5][6][7][8]

Principle: A solution of the test substance in a mineral medium is inoculated with activated

sludge from a wastewater treatment plant. The consumption of oxygen is measured over a

28-day period in sealed vessels. The amount of oxygen consumed is expressed as a

percentage of the theoretical oxygen demand (ThOD).[8]

Apparatus: Temperature-controlled incubator, manometric respirometer, flasks, and

oxygen/carbon dioxide measurement probes.

Procedure:

Prepare a mineral medium and a stock solution of YLIU-4-105-1. Due to low water

solubility, a suitable solvent carrier may be required.

Inoculate the medium with a mixed population of microorganisms (e.g., activated sludge).

Set up triplicate test flasks containing the inoculated medium and the test substance at a

concentration of 2-5 mg/L.

Set up control flasks (inoculum only) and reference flasks (with a readily biodegradable

substance like sodium benzoate).

Incubate all flasks in the dark at 20-24°C for 28 days.
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Continuously measure oxygen consumption.

Pass Criteria: The substance is considered readily biodegradable if the percentage of

biodegradation reaches ≥60% ThOD within a 10-day window during the 28-day test.[8]

Fish, Acute Toxicity Test - OECD 203
Objective: To determine the concentration of YLIU-4-105-1 that is lethal to 50% of the test

fish population over a 96-hour exposure.[3][9][10][11]

Test Species: Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).

Principle: Fish are exposed to a range of concentrations of the test substance in a semi-

static or flow-through system for 96 hours. Mortalities and sub-lethal effects are recorded at

24, 48, 72, and 96 hours.[3][9]

Procedure:

A range-finding test is conducted to determine the concentrations for the definitive test.

For the definitive test, at least five concentrations in a geometric series are prepared,

along with a control group.

A minimum of seven fish are used for each concentration and the control.[9]

The test is conducted at a constant temperature with a defined light-dark cycle.

Test solutions are renewed every 24 hours in a semi-static system to maintain exposure

concentrations.

Observations of mortality and any abnormal behavioral or physical changes are recorded.

Endpoint: The 96-hour LC₅₀ is calculated using appropriate statistical methods (e.g., probit

analysis).

Visualizations: Workflows and Pathways
Diagrams are provided to illustrate the logical flow of the assessment and key experimental

processes.
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Phase I: Exposure Assessment Phase II: Effects Assessment

Phase III: Risk Characterization

Compound Characterization
(Physicochemical Properties)

Environmental Fate Analysis
(Degradation, Persistence)

Input for
Persistence

Calculate PEC
(Predicted Environmental Concentration)

Provides Persistence Data

Base Set Ecotoxicity Testing
(Algae, Daphnia, Fish)

Chronic & Higher-Tier Testing
(If required)

Triggered by
High Acute Toxicity

Determine PNEC
(Predicted No-Effect Concentration)

Provides Toxicity Data

Calculate Risk Quotient
(RQ = PEC / PNEC)

Risk Conclusion
(RQ < 1 or RQ >= 1)

Click to download full resolution via product page

Caption: Overall workflow for the Environmental Impact Assessment (EIA).
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Click to download full resolution via product page

Caption: Experimental workflow for the OECD 203 Fish Acute Toxicity Test.
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Hypothetical Ecotoxicological Mode of Action

Aquatic Organism (e.g., Fish)

YLIU-4-105-1
in Aquatic Environment

Bio-uptake
(Gills, Diet) JAK2 Kinase

Internal Exposure

STAT5 Phosphorylation

Catalyzes

Inhibition

STAT5 Protein
Gene Transcription
(Growth, Immunity)

Regulates Adverse Outcome
(Impaired Growth, Reduced Fecundity)

Click to download full resolution via product page

Caption: Hypothetical signaling pathway for an ecotoxicological effect.

Risk Characterization
The final step in the assessment is to characterize the risk by comparing the predicted

environmental concentration (PEC) with the predicted no-effect concentration (PNEC).

Predicted Environmental Concentration (PEC): This is an estimate of the concentration of the

substance expected in various environmental compartments (e.g., surface water) based on

usage, metabolism, and removal rates in wastewater treatment.

Predicted No-Effect Concentration (PNEC): This is derived from the ecotoxicity data (e.g.,

the lowest chronic NOEC) by applying an assessment factor (AF). For a chronic fish NOEC

of 0.1 mg/L, a typical AF of 10 is used.

PNEC = Lowest Chronic NOEC / AF = 0.1 mg/L / 10 = 0.01 mg/L

Risk Quotient (RQ): The RQ is the ratio of PEC to PNEC.

RQ = PEC / PNEC

If RQ < 1, the environmental risk is considered to be low.

If RQ ≥ 1, further investigation or risk mitigation measures may be required.
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Given the illustrative data, YLIU-4-105-1 is not readily biodegradable and exhibits high chronic

toxicity to fish. Therefore, a thorough and conservative estimation of its PEC would be essential

to ensure the RQ remains below 1, indicating an acceptable level of environmental risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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